Cas no 96186-30-0 (Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI))

• Product name: Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI)
• CAS No: 96186-30-0
• MF: C₁₇H₂₄N₂O₆
• MW: 352.382265090942
• MDL: MFCD03788644
• CID: 803582
• PubChem ID: 13458536

Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI)
• Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)-...
• N-B-Z-N-G-BOC-S-3,4-DIAMINOBUTYRIC ACID
• Z-Dbu(Boc) (S)
• Z-d-dbu(boc)-oh
• Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-, (S)-
• DTXSID90541351
• AKOS030214619
• (S)-4-(Boc-amino)-3-(Z-amino)butyric acid
• MFCD03788644
• G78635
• Z-D-beta-Dab(Boc)-OH, >=98.0% (TLC)
• N-beta-Benzyloxycarbonyl-N-gamma-(t-butyloxycarbonyl)-L-3,4-diaminobutyric acid
• (3S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)butanoic acid
• SCHEMBL14265354
• WDA18630
• (3S)-3-{[(Benzyloxy)carbonyl]amino}-4-[(tert-butoxycarbonyl)amino]butanoic acid
• 96186-30-0
• (S)-3-(((Benzyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid

• MDL： MFCD03788644
• Inchi： 1S/C17H24N2O6/c1-17(2,3)25-15(22)18-10-13(9-14(20)21)19-16(23)24-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,19,23)(H,20,21)/t13-/m0/s1
• InChI Key： KUMMZCONPFBQTC-ZDUSSCGKSA-N
• SMILES： [C@H](CC(=O)O)(CNC(=O)OC(C)(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 352.16343649g/mol
• Monoisotopic Mass: 352.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) Security Information

• WGK Germany：3